ethyl 4-[3-(4-methylbenzyl)-2,5-dioxo-1-pyrrolidinyl]benzoate

• IUPAC Name: ethyl 4-[3-[(4-methylphenyl)methyl]-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C21H21NO4/c1-3-26-21(25)16-8-10-18(11-9-16)22-19(23)13-17(20(22)24)12-15-6-4-14(2)5-7-15/h4-11,17H,3,12-13H2,1-2H3
• InChI Key: YRHPGIUGBKRVCS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)CC3=CC=C(C=C3)C
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to ethyl 4-[3-(4-methylbenzyl)-2,5-dioxo-1-pyrrolidinyl]benzoate involves several chemical reactions. For example, ethyl 4-[2-(6-Methyl-3-pyridyloxy)butyloxy]benzoate was prepared as a novel compound through specific synthetic pathways that induced biological effects in silkworm larvae, highlighting the synthetic versatility of such molecules (Ishiguro et al., 2003).

Molecular Structure Analysis

The molecular structure of related compounds has been extensively studied using techniques such as X-ray diffraction, which helps in understanding the geometric configuration and crystalline structure. The structural analysis of ethyl 2-(4-methylbenzylidene)-3-oxobutanoate, for example, was characterized by 1H NMR, Mass spectra, and X-ray diffraction studies (Kariyappa et al., 2016).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, leading to the formation of novel structures with unique properties. For instance, the reaction of ethyl 3-ethoymethylene-2,4-dioxovalerate with different amines produced a range of heterocyclic compounds, showcasing the chemical reactivity of such molecules (Kurihara et al., 1980).

Physical Properties Analysis

The physical properties, such as melting points, boiling points, solubility, and stability, are crucial for the practical application of these compounds. The synthesis and analysis of ethyl 4-{[4-(dodecanoyloxy)phenyl]diazenyl}benzoate and its derivatives revealed variations in mesogenic behaviors due to different alkyl chain lengths, indicating the impact of molecular structure on physical properties (Lai et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo specific transformations, define the utility of these compounds in synthesis and applications. The study of potential metabolites of related compounds illustrated the development of specific oxidizing conditions for sensitive systems, highlighting the detailed chemical properties (Sunthankar et al., 1993).